Cas no 63086-29-3 (2-(pyridin-2-ylmethyl)aminoacetonitrile)

2-(Pyridin-2-ylmethyl)aminoacetonitrile is a versatile organic compound featuring a pyridine core functionalized with an aminoacetonitrile moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. The presence of both pyridine and nitrile groups enhances its reactivity, enabling applications in nucleophilic substitutions, cyclizations, and other transformations. Its stability under standard conditions and compatibility with diverse reaction conditions further contribute to its utility in fine chemical production. The compound’s well-defined molecular architecture allows for precise modifications, making it suitable for research and industrial-scale applications requiring tailored nitrogen-containing scaffolds.
2-(pyridin-2-ylmethyl)aminoacetonitrile structure
63086-29-3 structure
Product Name:2-(pyridin-2-ylmethyl)aminoacetonitrile
CAS No:63086-29-3
MF:C8H9N3
MW:147.177160978317
CID:4082243
PubChem ID:4723822
Update Time:2025-05-22

2-(pyridin-2-ylmethyl)aminoacetonitrile Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile, [(2-pyridinylmethyl)amino]-
    • Acetonitrile, 2-[(2-pyridinylmethyl)amino]-
    • 2-[(2-Pyridinylmethyl)amino]acetonitrile
    • EN300-99452
    • NCA08629
    • 2-((2-Pyridinylmethyl)amino)acetonitrile
    • SCHEMBL17984960
    • 2-(pyridin-2-ylmethylamino)acetonitrile
    • 970-735-8
    • Z111725574
    • DTXSID001277410
    • 63086-29-3
    • 2-(((pyridin-2-yl)methyl)amino)acetonitrile
    • 2-[(pyridin-2-ylmethyl)amino]acetonitrile
    • AKOS000257914
    • 2-{[(pyridin-2-yl)methyl]amino}acetonitrile
    • 2-(pyridin-2-ylmethyl)aminoacetonitrile
    • Inchi: 1S/C8H9N3/c9-4-6-10-7-8-3-1-2-5-11-8/h1-3,5,10H,6-7H2
    • InChI Key: CKBFMJVFVTZQSN-UHFFFAOYSA-N
    • SMILES: C(#N)CNCC1=NC=CC=C1

Computed Properties

  • Exact Mass: 147.079647300Da
  • Monoisotopic Mass: 147.079647300Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 48.7Ų

2-(pyridin-2-ylmethyl)aminoacetonitrile Pricemore >>

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Additional information on 2-(pyridin-2-ylmethyl)aminoacetonitrile

Acetonitrile, [(2-pyridinylmethyl)amino]- (CAS No. 63086-29-3): A Comprehensive Overview

Acetonitrile, [(2-pyridinylmethyl)amino]-, also referred to as CAS No. 63086-29-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines the acetonitrile group with a pyridine moiety through an amino linkage. The integration of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The molecular structure of Acetonitrile, [(2-pyridinylmethyl)amino]- consists of a pyridine ring, a methyl group attached to the nitrogen atom of the pyridine, and an acetonitrile group linked via an amino group. This configuration not only enhances the compound's stability but also contributes to its reactivity in different chemical environments. Recent studies have highlighted the potential of this compound in catalytic processes and as a precursor in the synthesis of advanced materials.

One of the most notable aspects of CAS No. 63086-29-3 is its role in drug discovery. Researchers have explored its ability to act as a building block in the construction of bioactive molecules. For instance, its nitrogen-containing groups can facilitate hydrogen bonding interactions, which are crucial for molecular recognition and binding affinity in biological systems. This property has led to its utilization in the development of novel therapeutic agents targeting various diseases.

In addition to its pharmacological applications, Acetonitrile, [(2-pyridinylmethyl)amino]- has found utility in materials science. Its structural versatility allows it to serve as a ligand in metal coordination complexes, which are essential components in catalysis and sensing technologies. Recent advancements have demonstrated its effectiveness in enhancing the selectivity and efficiency of catalysts used in industrial processes.

The synthesis of CAS No. 63086-29-3 typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized synthetic protocols by employing green chemistry principles, reducing environmental impact while maintaining product quality.

From an analytical standpoint, the characterization of Acetonitrile, [(2-pyridinylmethyl)amino]- has benefited from modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and dynamic behavior, aiding in further functionalization and application development.

In conclusion, Acetonitrile, [(2-pyridinylmethyl)amino]- (CAS No. 63086-29-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and structural features make it an invaluable tool for researchers seeking innovative solutions in drug discovery, catalysis, and materials science.

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